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Compound of Interest

Compound Name: 2-Ethyl-5,5-dimethyl-1,3-dioxane

Cat. No.: B1207790 Get Quote

An In-depth Technical Guide to 2-Ethyl-5,5-
dimethyl-1,3-dioxane
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2-Ethyl-5,5-dimethyl-1,3-dioxane, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
2-Ethyl-5,5-dimethyl-1,3-dioxane is a cyclic acetal with a distinct chemical profile. The

quantitative data for this compound are summarized in the table below, offering a clear

comparison of its key physical and chemical properties.
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Property Value Source

Molecular Formula C₈H₁₆O₂ [1][2][3]

Molecular Weight 144.21 g/mol [4]

CAS Number 768-58-1 [2]

Appearance Clear, colorless liquid [4]

Boiling Point 154 °C [4]

Melting Point Undetermined [4]

Density 0.88 g/cm³ at 20 °C [4]

Solubility in Water Not miscible or difficult to mix [4]

Flash Point 50 °C (122 °F) [4]

Refractive Index 1.4200-1.4230 @ 20 °C [5]

Chemical Structure
The structure of 2-Ethyl-5,5-dimethyl-1,3-dioxane features a six-membered dioxane ring with

an ethyl group at the 2-position and two methyl groups at the 5-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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